1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone

• IUPAC Name: 1-(4-methoxyphenyl)-2-[4-methyl-1-(4-methylphenyl)pyrazolo[3,4-d]pyridazin-7-yl]sulfanylethanone
• InChI: InChI=1S/C22H20N4O2S/c1-14-4-8-17(9-5-14)26-21-19(12-23-26)15(2)24-25-22(21)29-13-20(27)16-6-10-18(28-3)11-7-16/h4-12H,13H2,1-3H3
• InChI Key: KMXSGTLMCJXFQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(N=NC(=C3C=N2)C)SCC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol

Description

1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone is a useful research compound. Its molecular formula is C22H20N4O2S and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, such as pyridazines and pyrazoles, have been synthesized through various innovative methods, including ring contraction mechanisms and reactions with different aldehydes and nucleophiles. For instance, research by Heinisch et al. (1989) on pyridazines demonstrated an unusual ring contraction mechanism, offering insights into the synthesis and transformation of similar compounds (Heinisch, Huber, Langer, Gössler, & Kollenz, 1989). Additionally, the work by Puthran et al. (2019) on the synthesis of novel Schiff bases using related compounds highlights the versatility of these heterocyclic structures in synthesizing new chemical entities with potential antimicrobial activity (Puthran, Poojary, Purushotham, Harikrishna, Nayak, & Kamat, 2019).

Antimicrobial and Antiviral Activities

Several studies have explored the antimicrobial and antiviral activities of compounds structurally related to 1-(4-methoxyphenyl)-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)ethanone. For example, the synthesis and antibacterial screening of novel thiazolyl pyrazole and benzoxazole compounds by Landage, Thube, and Karale (2019) revealed potential antibacterial applications (Landage, Thube, & Karale, 2019). Similarly, Attaby et al. (2006) focused on synthesizing heterocyclic compounds with antiviral activity, providing a foundation for the development of new antiviral agents (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Synthesis of Complex Heterocycles

The creation of complex heterocycles, such as those involving pyridazinone and thiadiazole structures, is another area of interest. Mahmoud (2014) reported the synthesis of various heterocycles starting from a thiadiazolyl ethanone derivative, indicating the compound's utility as a precursor for producing a wide range of heterocyclic compounds with potential biological activities (Mahmoud, 2014).

Structural and Mechanistic Studies

Studies have also focused on the structural characterization and mechanistic understanding of similar compounds. Swamy et al. (2013) investigated isomorphous structures related to pyrazolo[3,4-b]pyridin derivatives, contributing to the understanding of structural isomorphism and disorder in such compounds (Swamy, Müller, Srinivasan, Perumal, & Krishnakumar, 2013).